Cas no 2172076-44-5 (4-1-(hydroxymethyl)cyclohexyloxepan-4-ol)

• Product Name: 4-1-(hydroxymethyl)cyclohexyloxepan-4-ol
• CAS No: 2172076-44-5
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 6615406
• PubChem ID: 165597545
• Update Time: 2025-06-27

4-1-(hydroxymethyl)cyclohexyloxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)cyclohexyloxepan-4-ol
• EN300-1632779
• 4-[1-(hydroxymethyl)cyclohexyl]oxepan-4-ol
• 2172076-44-5

• Inchi： 1S/C13H24O3/c14-11-12(5-2-1-3-6-12)13(15)7-4-9-16-10-8-13/h14-15H,1-11H2
• InChI Key： JUHMQFKFMBYAKZ-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(CO)CCCCC1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-1-(hydroxymethyl)cyclohexyloxepan-4-ol

Comprehensive Overview of 4-1-(hydroxymethyl)cyclohexyloxepan-4-ol (CAS No. 2172076-44-5): Properties, Applications, and Industry Insights

4-1-(hydroxymethyl)cyclohexyloxepan-4-ol (CAS No. 2172076-44-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This cyclohexyl-oxepan hybrid structure exhibits unique physicochemical properties, making it a subject of growing interest for drug discovery and functional material development. The compound's dual hydroxyl functionality and cyclic ether moiety contribute to its versatile reactivity profile.

Recent studies highlight the compound's potential as a building block for biodegradable polymers, aligning with the global push for sustainable chemistry solutions. Its balanced hydrophilicity-lipophilicity character makes it particularly valuable for designing drug delivery systems, a hot topic in pharmaceutical forums and AI-driven research queries. Researchers are actively exploring its application in creating controlled-release formulations, responding to the increasing demand for precision medicine technologies.

The structural features of 4-1-(hydroxymethyl)cyclohexyloxepan-4-ol show promise for crystal engineering applications, addressing frequent searches about "novel co-crystal formers" in scientific databases. Its ability to form hydrogen bonds while maintaining conformational flexibility makes it an interesting candidate for pharmaceutical cocrystals, a trending subject in patent filings and research publications.

From a synthetic chemistry perspective, this compound serves as a valuable intermediate for constructing more complex oxygen-containing heterocycles. Its stability under various conditions makes it suitable for green chemistry applications, a major focus area in current chemical industry discussions. The presence of both primary and tertiary hydroxyl groups allows for selective functionalization, answering common search queries about "selective protection strategies" in organic synthesis.

Analytical characterization of CAS No. 2172076-44-5 reveals excellent compatibility with modern spectroscopic techniques, including NMR and mass spectrometry. This addresses laboratory professionals' frequent questions about "compound characterization challenges." The compound's well-defined spectral signatures facilitate quality control in production processes, an essential consideration for GMP manufacturing environments.

In material science applications, the rigid-yet-flexible structure of 4-1-(hydroxymethyl)cyclohexyloxepan-4-ol shows potential for modifying polymer properties. Industry searches for "thermal stability enhancers" and "plasticizer alternatives" find relevance in this compound's ability to influence material characteristics without compromising environmental safety profiles.

The compound's development history reflects evolving trends in medicinal chemistry, particularly in addressing "bioavailability enhancement" challenges that dominate current pharmaceutical research. Its balanced molecular weight and polarity parameters make it attractive for lead optimization programs, responding to frequent queries about "fragment-based drug design."

Safety evaluations of 2172076-44-5 indicate favorable toxicological profiles for research applications, addressing common concerns about "chemical safety in laboratory settings." Proper handling procedures follow standard organic compound protocols, with particular attention to its hydroxyl groups' reactivity, a point of interest in "laboratory safety" searches.

Market analysts note growing interest in this compound from specialty chemical manufacturers, correlating with search trends for "novel chemical entities." Its potential applications span cosmetic ingredients, agrochemical intermediates, and electronic materials, making it a versatile candidate for multiple industries seeking innovative solutions.

Future research directions for 4-1-(hydroxymethyl)cyclohexyloxepan-4-ol may explore its role in supramolecular chemistry and nanotechnology applications, areas generating substantial academic and industrial interest. The compound's molecular architecture suggests possible utility in designing molecular recognition systems, answering emerging queries about "functional host-guest complexes."

As regulatory landscapes evolve, the environmental fate of CAS No. 2172076-44-5 becomes increasingly important. Preliminary biodegradation studies address sustainability concerns frequently raised in "green chemistry" discussions, positioning this compound as a potentially eco-friendly alternative to traditional synthetic intermediates.

The synthesis scalability of 4-1-(hydroxymethyl)cyclohexyloxepan-4-ol responds to practical industry needs for "cost-effective route development." Recent process chemistry innovations have improved yields while maintaining high purity standards, a critical factor for commercial-scale production considerations.

In intellectual property landscapes, patents referencing this compound demonstrate its value in innovative formulation technologies. This aligns with search trends for "patented chemical entities" and reflects the compound's potential for creating proprietary products with enhanced performance characteristics.

Academic interest in 2172076-44-5 continues to grow, with research papers increasingly citing its unique properties. The compound's appearance in scientific literature responds to scholar searches for "emerging chemical tools," particularly in fields exploring structure-activity relationships and molecular design principles.